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Compound of Interest

2-Fluoro-alpha-methylpyridine-3-
Compound Name:

methanamine
CAS No.: 1270361-12-0
Cat. No.: B3377247

Get Quote

Executive Summary

This technical guide provides a comprehensive spectroscopic profile for 2-Fluoro-a-
methylpyridine-3-methanamine (CAS: 1270361-12-0 for free base; 1391475-97-0 for R-isomer
HCI). This molecule is a critical chiral building block in the synthesis of kinase inhibitors and
GPCR ligands. Its structural uniqueness lies in the ortho-fluorine substitution on the pyridine
ring, which introduces significant electronic effects and spin-spin coupling complexities in NMR
spectroscopy.

This document moves beyond simple data listing to explain the causality of the spectral
features, providing researchers with a self-validating framework for confirming identity and
purity during drug development workflows.

Molecular Identity & Physicochemical Profile[1][2][3]
[4]

Before interpreting spectra, the analyst must establish the theoretical baseline.
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Property Specification

Common Name 2-Fluoro-a-methylpyridine-3-methanamine
IUPAC Name 1-(2-fluoropyridin-3-yl)ethan-1-amine

Molecular Formula CsH11FN:2

Molecular Weight 154.19 g/mol

Chirality Contains 1 chiral center (a-carbon).[1] Available

as (R), (S), or racemate.

Pyridine ring, ortho-Fluorine (C2), Chiral primary

Key Structural Features .
amine (C3).

Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][6][7]1[8]1[9][10][11]

The presence of the Fluorine-19 nucleus (

F, spin 1/2, 100% abundance) makes the NMR analysis of this molecule complex due to
heteronuclear coupling (

and
).
H NMR (Proton)

Solvent Recommendation: CDClIs (for free base) or DMSO-de (for HCI salts to prevent amine
proton exchange).

Diagnostic Signals & Assignments:
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Position

Shift (

» Ppm)

Multiplicity

Coupling (

, H2)

Interpretation

Aromatic H6

8.05-8.15

ddd or dm

Most deshielded
proton; adjacent

to Nitrogen.

Aromatic H4

7.80 —7.95

ddd or dt

Critical: Look for
additional
splitting due to
long-range
coupling with F

(usually

).

Aromatic H5

7.15-7.25

ddd

Upfield aromatic

signal.

Methine (CH)

4.25-4.40

Quartet (q)

Characteristic of
the

-methyl chiral

center.

Methyl (CHs)

1.35-1.45

Doublet (d)

Diagnostic
doublet; confirms
the ethylamine

chain.

Amine (NHz)

1.5-2.0 (Broad)

Singlet (br)

N/A

Chemical shift
varies heavily
with
concentration
and water

content.

Application Note: In the HCI salt form, the methine quartet often shifts downfield (to ~4.6 ppm),

and the amine protons appear as a broad signal at 8.0+ ppm in DMSO-de.
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C NMR (Carbon-13)
The

C spectrum is defined by Carbon-Fluorine coupling.[2] You will not see singlets for the pyridine
ring carbons; you will see doublets.

Coupling Logic (The "Fingerprint"):
o C2 (Directly attached to F): Large doublet (

Hz). This signal is low intensity and often missed in quick scans.
e C3 (Substituted): Doublet (
Hz).

e C4/C6: Smaller doublets (

Hz).
Shift (
Carbon (Hz) Note
» Ppm)
Deshielded ipso-
C2 (C-F) 160.0 — 164.0 ~240 (d)
carbon.
C6 (C-N) 145.0 - 147.0 ~15 (d) Para to Fluorine.
C4 138.0 — 140.0 ~5-8 (d) Meta to Fluorine.
C3 (C-R) 125.0 -128.0 ~25-30 (d) Ortho to Fluorine.
Furthest from Fluorine
C5 121.0-123.0 <5 (d/s) )
electronically.
CH 46.0-49.0 <3 Aliphatic chiral center.
Methyl 22.0-25.0 0 Terminal methyl.
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F NMR
. Shift

-65.0 to -75.0 ppm (relative to CFCls).

e Appearance: If proton-coupled, it appears as a complex multiplet. If proton-decoupled, it
appears as a sharp singlet.

o Purity Check: This is the best method to detect regioisomers (e.g., 6-fluoro impurities), which
will appear at distinctly different shifts (typically -60 to -80 ppm range).

Mass Spectrometry (MS) Profile

Technique: ESI-MS (Positive Mode)

Fragmentation Pathway

The fragmentation is driven by the stability of the pyridine ring and the lability of the amine
group.

e Parent lon

:m/z 155.1.

e Primary Fragment (Loss of NHs): m/z 138.0. (Characteristic of primary amines).

e Secondary Fragment (Tropylium-like rearrangement): m/z 112-114 range (Loss of the
ethylamine chain fragment).

——— i — — — — ——————y

Check 157.1 (37Cl) if HCI salt

Fragment A Fragment B
Parent lon [M+H]+ -NH3 (17 Da) o | [M?NH3]+ | -C2H2 | (Pyri(?ine Core)
m/z 155.1 m/z 138.0 m/z ~112

|
|
|
|
|
Verify m/z 155.1 !
|
|
d
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Click to download full resolution via product page

Caption: Logical fragmentation pathway for ESI-MS validation of 2-Fluoro-a-methylpyridine-3-
methanamine.

Infrared (IR) Spectroscopy[4]

Method: ATR-FTIR (Solid/Neat)

Wavenumber (cm—?) Assignment Diagnostic Value

Doublet suggests primary
3350 - 3280 N-H Stretch amine (NHz). Broadens
significantly in HCI salts.

Aliphatic methyl/methine
2970 - 2850 C-H Stretch

stretches.
Pyridine ring skeletal
1590 - 1570 C=N/C=C ) )
vibrations.
High Value: Strong band
1430 - 1410 C-F Stretch characteristic of fluoro-
aromatics.
1200 - 1000 C-N Stretch Aliphatic amine C-N stretch.

Experimental Protocol: Quality Control Workflow

To ensure data integrity, follow this "Self-Validating" workflow.

Step 1: Sample Preparation

e For NMR: Dissolve 5-10 mg of sample in 0.6 mL CDCls. If sample is not soluble (likely HCI
salt), use DMSO-des. Add 1 drop of D20 to identify exchangeable amine protons (signals will
disappear).

e For HPLC: Dissolve to 1 mg/mL in Acetonitrile/Water (50:50).
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Step 2: Chiral Purity Determination (Critical)

Since the molecule has a chiral center, standard NMR cannot distinguish enantiomers.

Method: Chiral HPLC.[3]

e Column: Chiralpak AD-H or OD-H.

o Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).
o Detection: UV at 254 nm (Pyridine absorption).

o Expectation: Two distinct peaks for the racemate; single peak (>98% ee) for the pure
enantiomer.

Step 3: Workflow Diagram
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[f single F peak

Chiral HPLC
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If ee > 98%

Release for Synthesis

Click to download full resolution via product page

Caption: Step-by-step QC decision tree to validate structural integrity and stereochemical
purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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